Cas no 166907-09-1 (Benzyl 2-Azido-2-deoxy-α-D-galactopyranoside)

Benzyl 2-Azido-2-deoxy-α-D-galactopyranoside is a glycosylation intermediate widely used in carbohydrate chemistry and glycobiology research. Its key structural features include an azido group at the C-2 position and a benzyl-protected anomeric hydroxyl group, making it a versatile building block for synthesizing complex oligosaccharides and glycoconjugates. The azido functionality allows for selective modifications via click chemistry, enabling efficient conjugation with biomolecules. This compound is particularly valuable in the study of glycosylation pathways, glycan array development, and the preparation of glycosidase inhibitors. Its stability and reactivity under mild conditions make it a preferred choice for controlled glycosylation reactions. High purity and well-defined stereochemistry ensure reproducibility in synthetic applications.
Benzyl 2-Azido-2-deoxy-α-D-galactopyranoside structure
166907-09-1 structure
Product name:Benzyl 2-Azido-2-deoxy-α-D-galactopyranoside
CAS No:166907-09-1
MF:C13H17N3O5
MW:295.291183233261
CID:904972
PubChem ID:71313770

Benzyl 2-Azido-2-deoxy-α-D-galactopyranoside Chemical and Physical Properties

Names and Identifiers

    • Benzyl 2-Azido-2-deoxy-α-D-galactopyranoside
    • LogP
    • BENZYL 2-AZIDO-2-DEOXY-A-D-GALACTOPYRANOSIDE, CERTIFIED REFERENCE MATERIAL
    • Benzyl 2-azido-2-deoxy-a-D-galactopyranoside
    • PhenylMethyl 2-Azido-2-deoxy-α-D-galactopyranoside
    • Benzyl 2-Azido-2-deoxy-alpha-D-galactopyranoside
    • (2R,3R,4R,5R,6S)-5-AZIDO-6-(BENZYLOXY)-2-(HYDROXYMETHYL)OXANE-3,4-DIOL
    • DB-229899
    • Benzyl 2-Azido-2-deoxy-?-D-galactopyranoside
    • Phenylmethyl 2-Azido-2-deoxy-alpha-D-galactopyranoside
    • (2R,3R,4R,5R,6S)-5-azido-2-(hydroxymethyl)-6-phenylmethoxyoxane-3,4-diol
    • Benzyl 2-Azido-2-deoxy-
    • alpha-D-Galactopyranoside, phenylmethyl 2-azido-2-deoxy-
    • A-D-galactopyranoside
    • 166907-09-1
    • Inchi: InChI=1S/C13H17N3O5/c14-16-15-10-12(19)11(18)9(6-17)21-13(10)20-7-8-4-2-1-3-5-8/h1-5,9-13,17-19H,6-7H2/t9?,10-,11-,12+,13-/m0/s1
    • InChI Key: NZPDOBJGGCDISD-XETPVMHDSA-N
    • SMILES: c1ccc(cc1)CO[C@@H]2[C@H]([C@H]([C@H](C(O2)CO)O)O)N=[N+]=[N-]

Computed Properties

  • Exact Mass: 295.11691
  • Monoisotopic Mass: 295.11682065g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 5
  • Complexity: 371
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 5
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1
  • Topological Polar Surface Area: 93.5Ų

Experimental Properties

  • PSA: 127.91

Benzyl 2-Azido-2-deoxy-α-D-galactopyranoside Security Information

Benzyl 2-Azido-2-deoxy-α-D-galactopyranoside Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
Biosynth
MB16619-100 mg
Benzyl 2-azido-2-deoxy-a-D-galactopyranoside
166907-09-1
100MG
$834.00 2023-01-04
Biosynth
MB16619-10 mg
Benzyl 2-azido-2-deoxy-a-D-galactopyranoside
166907-09-1
10mg
$138.80 2023-01-04
TRC
B230795-25mg
Benzyl 2-Azido-2-deoxy-α-D-galactopyranoside
166907-09-1
25mg
$ 236.00 2023-04-18
TRC
B230795-50mg
Benzyl 2-Azido-2-deoxy-α-D-galactopyranoside
166907-09-1
50mg
$ 437.00 2023-04-18
TRC
B230795-10mg
Benzyl 2-Azido-2-deoxy-α-D-galactopyranoside
166907-09-1
10mg
$ 104.00 2023-04-18
TRC
B230795-250mg
Benzyl 2-Azido-2-deoxy-α-D-galactopyranoside
166907-09-1
250mg
$ 1860.00 2023-04-18
TRC
B230795-100mg
Benzyl 2-Azido-2-deoxy-α-D-galactopyranoside
166907-09-1
100mg
$ 833.00 2023-04-18
Biosynth
MB16619-50 mg
Benzyl 2-azido-2-deoxy-a-D-galactopyranoside
166907-09-1
50mg
$458.00 2023-01-04
Biosynth
MB16619-25 mg
Benzyl 2-azido-2-deoxy-a-D-galactopyranoside
166907-09-1
25mg
$252.50 2023-01-04
Biosynth
MB16619-250 mg
Benzyl 2-azido-2-deoxy-a-D-galactopyranoside
166907-09-1
250MG
$1,515.00 2023-01-04

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